N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H31N3O2/c1-24(2)19-11-9-18(10-12-19)21(25(3)4)16-23-22(26)15-8-17-6-13-20(27-5)14-7-17/h6-7,9-14,21H,8,15-16H2,1-5H3,(H,23,26)
• InChI Key: BYXNBWRYHUPXAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)CCC2=CC=C(C=C2)OC)N(C)C
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol
• CAS No.: 946217-49-8

Description

N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H31N3O2 and its molecular weight is 369.509. The purity is usually 95%.
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Scientific Research Applications

Light-switchable Polymer Applications

A novel cationic polymer, synthesized by free-radical polymerization, demonstrates light-switchable properties from cationic to zwitterionic form. This polymer can condense and release double-strand DNA upon light irradiation, showing potential applications in gene delivery and molecular biology. Additionally, it can switch its antibacterial activity to a non-toxic character, suggesting uses in antimicrobial coatings or treatments (Sobolčiak et al., 2013).

Antidepressant Activity

2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, including compounds with structural similarities to the given chemical, have been examined for antidepressant activity. They inhibit neurotransmitter uptake, showing potential as antidepressants. This includes compounds like venlafaxine, which is clinically evaluated for its rapid onset of antidepressant activity (Yardley et al., 1990).

Anthelminthic Applications

N-(4-[(1-(Dimethylamino)-ethylidene)-amino]-phenyl)-2 methoxyacetamide hydrochloride (amidantel) represents a new chemical class with potent anthelminthic effects. It is active against various parasites in animals, highlighting its potential in veterinary medicine and pharmaceutical development for antiparasitic drugs (Wollweber et al., 1979).

Antiplatelet and Antithrombotic Properties

MCI–9042, a selective S2-serotonergic receptor antagonist, inhibits platelet aggregation and has potential in preventing thrombotic diseases. Its mechanism involves blocking serotonin-induced platelet aggregation, indicating its application in cardiovascular disease treatment (Hara et al., 1991).

Optical Limiting Applications

Novel chalcone derivative compounds have been synthesized and their nonlinear optical absorption investigated. These compounds exhibit a switch from saturable absorption to reverse saturable absorption with increased laser intensity, suggesting their utility in optical limiting and device applications (Rahulan et al., 2014).